Cas no 361165-31-3 (<br>(E)-N'-(2-chlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thi o)acetohydrazide)

• Product Name: <br>(E)-N'-(2-chlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thi o)acetohydrazide
• CAS No: 361165-31-3
• MF: C₁₉H₁₈ClN₅OS
• MW: 399.897120952606
• CID: 3053224
• PubChem ID: 6878997
• Update Time: 2025-04-21

<br>(E)-N'-(2-chlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thi o)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• <br>(E)-N'-(2-chlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thi o)acetohydrazide
• AKOS000554352
• 655-626-2
• N'-[(E)-(2-chlorophenyl)methylidene]-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• 361165-31-3
• STL362478
• N'-(2-CHLOROBENZYLIDENE)-2-((4-ET-5-PH-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETOHYDRAZIDE
• N'-(2-Chlorobenzylidene)-2-((4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide

• Inchi： 1S/C19H18ClN5OS/c1-2-25-18(14-8-4-3-5-9-14)23-24-19(25)27-13-17(26)22-21-12-15-10-6-7-11-16(15)20/h3-12H,2,13H2,1H3,(H,22,26)/b21-12+
• InChI Key： DEENLNHRYSCHFK-CIAFOILYSA-N
• SMILES： ClC1C=CC=CC=1/C=N/NC(CSC1=NN=C(C2C=CC=CC=2)N1CC)=O

Computed Properties

• Exact Mass: 399.0920591Da
• Monoisotopic Mass: 399.0920591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.5Ų